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Compound of Interest

Compound Name: 2-Methyl-1-nitrobutane
CAS No.: 3457-57-6
Cat. No.: B15789741
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data for 2-Methyl-1-nitrobutane is limited in publicly
accessible scientific literature. This guide provides a comprehensive overview based on the
known properties of structurally similar compounds and general principles of organic chemistry.
All quantitative data and experimental protocols should be considered predictive and require

experimental validation.

Introduction

2-Methyl-1-nitrobutane is a nitroalkane with the chemical formula C5H11NO2.[1] As a
member of the nitro compound family, it holds potential as a building block in organic synthesis
and may exhibit biological activities of interest to drug discovery and development. The
presence of the nitro group offers a versatile handle for a variety of chemical transformations,
making it a target for synthetic chemists. This guide aims to provide a detailed technical
overview of its properties, predicted spectroscopic data, a plausible synthetic route, and safety
considerations.

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b15789741#bc-rfq
https://www.benchchem.com/product/b15789741/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-methyl-1-nitrobutane
https://www.benchchem.com/product/b15789741/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-methyl-1-nitrobutane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-1-nitrobutane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15789741?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Chemical and Physical Properties

The fundamental properties of 2-Methyl-1-nitrobutane are summarized below. It is important
to note that while some data is available, many physical properties are estimated based on its
structure and comparison with related molecules.

Property Value Source
Molecular Formula C5H11NO2 [1]
Molecular Weight 117.15 g/mol [1]

CAS Number 3457-57-6 [1]
IUPAC Name 2-methyl-1-nitrobutane [1]
Synonyms 1-nitro-2-methylbutane [1]
Predicted Boiling Point 168.95 °C (estimate)

Predicted Density 0.9409 g/cm? (estimate)

Predicted Refractive Index 1.4127 (estimate)

Water Solubility 1093 mg/L @ 25 °C (estimate) [2]

Predicted Spectroscopic Data

Due to the absence of published experimental spectra for 2-Methyl-1-nitrobutane, the
following data are predicted based on the analysis of its structural isomers and related
nitroalkanes. These predictions are intended to aid in the identification and characterization of
the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted *H NMR Spectrum (500 MHz, CDCls3):
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Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
~4.3-45 dd 2H -CH2-NO2
~19-21 m 1H -CH(CH3)-
~1.3-15 m 2H -CH2-CHs
~0.9-1.1 d 3H -CH(CHs3)-
~0.8-1.0 t 3H -CH2-CHs

Predicted 3C NMR Spectrum (125 MHz, CDCls):

Chemical Shift (6, ppm) Assignment
~75-80 -CH2-NO2
~35- 40 -CH(CHs3)-
~25-30 -CH2-CHs
~15-20 -CH(CHs)-
~10-15 -CH2-CHs

Infrared (IR) Spectroscopy

The IR spectrum of 2-Methyl-1-nitrobutane is expected to show characteristic absorption
bands for the nitro group and C-H bonds.
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Wavenumber (cm~?) Intensity Assignment
~2960 - 2850 Strong C-H stretching (alkane)
Asymmetric N-O stretching
~1550 Strong )
(nitro group)
Symmetric N-O stretching
~1380 Strong i
(nitro group)
~1465 Medium C-H bending

Mass Spectrometry (MS)

The electron ionization (El) mass spectrum is predicted to show a molecular ion peak and
characteristic fragmentation patterns.

m/z Predicted Fragment
117 [M]* (Molecular ion)

71 [M - NO2J*

57 [CaHo]* (loss of CH2NO2)
43 [C3H7]*

29 [C2Hs]*

Synthesis of 2-Methyl-1-nitrobutane

A plausible and commonly employed method for the synthesis of primary nitroalkanes is the
nucleophilic substitution of an alkyl halide with a nitrite salt. A detailed experimental protocol
based on this approach is provided below.

Reaction Scheme
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1-iodo-2-methylbutane

Reaction

2-Methyl-1-nitrobutane

Sodium Nitrite

DME Solvent

Click to download full resolution via product page

Caption: Synthesis of 2-Methyl-1-nitrobutane via nucleophilic substitution.

Experimental Protocol

Materials:

¢ 1-lodo-2-methylbutane

¢ Sodium nitrite (NaNO2)

¢ Dimethylformamide (DMF), anhydrous

¢ Diethyl ether

¢ Saturated aqueous sodium bicarbonate (NaHCOs3) solution
* Brine (saturated aqueous NaCl solution)

¢ Anhydrous magnesium sulfate (MgSQa)

¢ Round-bottom flask

* Magnetic stirrer and stir bar

¢ Reflux condenser
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e Separatory funnel
e Rotary evaporator
Procedure:

e To a solution of 1-iodo-2-methylbutane (1.0 eq) in anhydrous DMF in a round-bottom flask,
add sodium nitrite (1.5 eq).

 Stir the reaction mixture at room temperature for 24-48 hours. The progress of the reaction
can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

o Upon completion, pour the reaction mixture into a separatory funnel containing water and
extract with diethyl ether (3 x volume of DMF).

o Combine the organic layers and wash sequentially with water, saturated aqueous NaHCOs
solution, and brine.

o Dry the organic layer over anhydrous MgSOu4, filter, and concentrate the solvent using a
rotary evaporator.

e The crude product can be purified by fractional distillation under reduced pressure to yield
pure 2-Methyl-1-nitrobutane.

Note: This is a generalized protocol and may require optimization for yield and purity.

Potential Applications and Biological Activity

While specific applications for 2-Methyl-1-nitrobutane are not well-documented, nitroalkanes,
in general, are valuable intermediates in organic synthesis. The nitro group can be reduced to
an amine, a key functional group in many pharmaceuticals, or used in C-C bond-forming
reactions such as the Henry reaction.

The biological activity of 2-Methyl-1-nitrobutane has not been extensively studied. However,
the nitro group is a known pharmacophore in some drug classes, where it can influence
metabolic stability and receptor binding.[3] Further research is needed to explore the potential
pharmacological profile of this compound.
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Safety and Handling

A comprehensive Material Safety Data Sheet (MSDS) for 2-Methyl-1-nitrobutane is not readily
available. The safety precautions outlined below are based on the known hazards of similar
nitroalkanes and the precursor, 2-methylbutane.

Hazard Pictograms (Predicted):
GHSO02 (Flammable), GHSO07 (Harmful)

Predicted Hazard Statements:

H226: Flammable liquid and vapor.

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H332: Harmful if inhaled.

Precautionary Statements:

¢ Prevention:

o

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

[¢]

P280: Wear protective gloves/protective clothing/eye protection/face protection.

[e]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o

P270: Do not eat, drink or smoke when using this product.
e Response:

o P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

o P302+P352: IF ON SKIN: Wash with plenty of soap and water.
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o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

e Storage:
o P403+P235: Store in a well-ventilated place. Keep cool.
e Disposal:
o P501: Dispose of contents/container to an approved waste disposal plant.
Personal Protective Equipment (PPE):
o Eye/Face Protection: Use chemical safety goggles.
« Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

» Respiratory Protection: Use a respirator with an organic vapor cartridge if working in a poorly
ventilated area or with heated material.

All handling of 2-Methyl-1-nitrobutane should be performed in a well-ventilated fume hood by
trained personnel.

Conclusion

2-Methyl-1-nitrobutane represents a potentially useful, yet underexplored, chemical entity.
This guide has provided a foundational understanding of its predicted properties, spectroscopic
characteristics, a viable synthetic approach, and necessary safety precautions based on
current knowledge of related compounds. It is imperative that future research endeavors focus
on the experimental validation of these predictions to fully elucidate the chemical and biological
profile of 2-Methyl-1-nitrobutane and unlock its potential in organic synthesis and drug
discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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